2-Fluoro-4'-nitrobenzophenone
Overview
Description
2-Fluoro-4’-nitrobenzophenone is a chemical compound with the molecular formula C13H8FNO3 . It is also known as 4’-nitro-2-fluorobenzophenone or 2-fluoro-4-nitrodiphenyl ketone .
Molecular Structure Analysis
The molecular structure of 2-Fluoro-4’-nitrobenzophenone is represented by the linear formula C13H8FNO3 . The InChI code for this compound is 1S/C13H8FNO3/c14-12-4-2-1-3-11(12)13(16)9-5-7-10(8-6-9)15(17)18/h1-8H .Physical And Chemical Properties Analysis
2-Fluoro-4’-nitrobenzophenone is a yellow solid . It has a molecular weight of 245.21 g/mol . The compound is represented by the linear formula C13H8FNO3 .Scientific Research Applications
Synthesis of Organic Compounds
2-Fluoro-4’-nitrobenzophenone serves as a precursor in the synthesis of complex organic molecules. Its aromatic rings, equipped with reactive fluorine and nitro groups, make it a versatile intermediate for constructing pharmacologically active compounds. The nitro group, in particular, can undergo reduction to an amine, which is a functional group prevalent in many drugs .
Material Science
In material science, this compound’s molecular structure, which includes a carbonyl group, allows it to participate in polymerization reactions. It can be used to create novel polymeric materials with potential applications in electronics, coatings, and adhesives due to its ability to enhance intermolecular interactions .
Fluorine Chemistry Research
The fluorine atom in 2-Fluoro-4’-nitrobenzophenone makes it significant for research in fluorine chemistry. Fluorinated compounds have unique properties, such as increased stability and lipophilicity, which are valuable in developing new pharmaceuticals and agrochemicals.
Photocatalysis
The nitro group of 2-Fluoro-4’-nitrobenzophenone can act as a photosensitizer in photocatalytic processes. This application is crucial in environmental chemistry for the degradation of pollutants and in organic synthesis for light-driven reactions.
Analytical Chemistry
This compound can be used as a standard or reference material in analytical chemistry due to its well-defined structure and purity. It helps in calibrating instruments and validating analytical methods, ensuring accuracy and precision in chemical analysis .
Electrophilic Aromatic Substitution Reactions
2-Fluoro-4’-nitrobenzophenone is a potential substrate for electrophilic aromatic substitution reactions. The presence of electron-withdrawing groups makes the aromatic rings more susceptible to electrophilic attack, which is fundamental in synthesizing various aromatic derivatives .
Nuclear Magnetic Resonance (NMR) Spectroscopy
The distinct electronic environment created by the fluorine and nitro groups in 2-Fluoro-4’-nitrobenzophenone makes it an interesting candidate for NMR spectroscopy studies. It can provide insights into the electronic distribution in fluorinated aromatic compounds.
Drug Development
The structural features of 2-Fluoro-4’-nitrobenzophenone, such as the carbonyl and nitro groups, are commonly found in drug molecules. This makes it a valuable model compound in drug design and discovery, aiding in the development of new therapeutic agents.
Safety and Hazards
Mechanism of Action
Mode of Action
The compound consists of two aromatic rings (phenyl groups) connected by a carbonyl group (C=O). One phenyl group has a fluorine atom attached at the 2-position, and a nitro group (NO2) attached at the 4-position of the other phenyl group. These functional groups can influence its chemical reactivity and potential interactions with biological targets.
Biochemical Pathways
Based on its structure, it is likely to undergo reactions common to aromatic nitroketones, such as nucleophilic substitution and reduction reactions .
Pharmacokinetics
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Fluoro-4’-nitrobenzophenone . For instance, temperature and pH could affect its solubility and reactivity.
properties
IUPAC Name |
(2-fluorophenyl)-(4-nitrophenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8FNO3/c14-12-4-2-1-3-11(12)13(16)9-5-7-10(8-6-9)15(17)18/h1-8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCVWICCHGJHKEX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)C2=CC=C(C=C2)[N+](=O)[O-])F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8FNO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00356610 |
Source
|
| Record name | 2-FLUORO-4'-NITROBENZOPHENONE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00356610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-4'-nitrobenzophenone | |
CAS RN |
77778-85-9 |
Source
|
| Record name | 2-FLUORO-4'-NITROBENZOPHENONE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00356610 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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